2,2-Dimethyl-1,3,6,9,12-pentaoxa-2-silacyclotetradecane
Overview
Description
2,2-Dimethyl-1,3,6,9,12-pentaoxa-2-silacyclotetradecane, also known as Bis(triethoxysilylpropyl)tetraethylene glycol, is an organic silicon compound. It is commonly used in industrial applications as a coupling agent and crosslinker. The compound has a molecular weight of 250.36 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringC[Si]1(C)OCCOCCOCCOCCO1
.
Scientific Research Applications
Structural Analysis
Research on related macrocyclic compounds shows structural analyses of various ring sizes and configurations. For instance, Tamura et al. (1998) studied the structure of 14- and 17-membered ring compounds, revealing different geometric distortions. These findings contribute to understanding the structural properties of macrocyclic compounds, including 2,2-Dimethyl-1,3,6,9,12-pentaoxa-2-silacyclotetradecane (Tamura et al., 1998).
Complex Formation
The study of metal complexes with macrocycles is relevant to this compound. Comparone and Kaden (1998) explored the complexation of copper(II) and nickel(II) with macrocycles, demonstrating the formation of various coordinated complexes. This research enhances understanding of how similar macrocyclic compounds could potentially interact with metal ions (Comparone & Kaden, 1998).
Molecular Structure Analysis
The analysis of molecular structures of organometallic compounds, like the work of Schultz et al. (1993) on 2,2-dimethyl-1,3-dioxa-2-silacyclohexane, provides insights into the geometric and electronic characteristics of similar silacycles. This type of research contributes to a deeper understanding of the molecular properties of this compound (Schultz et al., 1993).
Synthesis and Characterization
Studies on the synthesis and characterization of macrocyclic compounds, such as the research conducted by Juengst et al. (1986) on spirocyclosiloxanes, are pertinent. These studies provide methodologies and insights that could be applicable to the synthesis and analysis of this compound (Juengst et al., 1986).
Advanced Material Applications
The application of similar organosilicon compounds in advanced materials, as shown in the study of Lane and Frye (1979) on siloxetanes and silanones, highlights the potential utility of this compound in novel material synthesis and applications (Lane & Frye, 1979).
Properties
IUPAC Name |
2,2-dimethyl-1,3,6,9,12-pentaoxa-2-silacyclotetradecane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O5Si/c1-16(2)14-9-7-12-5-3-11-4-6-13-8-10-15-16/h3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIOBGPYSBDFDAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si]1(OCCOCCOCCOCCO1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O5Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2072174 | |
Record name | 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2072174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70851-49-9 | |
Record name | Dimethylsila-14-crown-5 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70851-49-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylsila-14-crown-5 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070851499 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2072174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-dimethyl-1,3,6,9,12-pentaoxa-2-silacyclotetradecane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.068.101 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,1-DIMETHYLSILA-14-CROWN-5 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/68DCQ8Q2KD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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